Cas no 93185-61-6 ((4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone)

• Product Name: (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone
• CAS No: 93185-61-6
• MF: C₁₂H₁₅N₃O₃
• MW: 249.265802621841
• CID: 1038789
• PubChem ID: 763411
• Update Time: 2025-05-19

(4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone
• (4-methylpiperazin-1-yl)-(3-nitrophenyl)methanone
• 1-methyl-4-(3-nitro-benzoyl)-piperazine
• Cambridge id 5262458
• Oprea1_422570
• SCHEMBL530767
• AKOS002959997
• 93185-61-6
• DTXSID20354097
• RRFLFPDRTOJXTJ-UHFFFAOYSA-N
• AB00077546-01
• (4-METHYLPIPERAZINO)(3-NITROPHENYL)METHANONE
• SR-01000201883-1
• (4-Methyl-piperazin-1-yl)-(3-nitro-phenyl)-methanone
• SR-01000201883
• 1-methyl-4-(3-nitrobenzoyl)piperazine
• STK093581
• Piperazine, 1-methyl-4-(3-nitrobenzoyl)-
• DB-354537

• Inchi： 1S/C12H15N3O3/c1-13-5-7-14(8-6-13)12(16)10-3-2-4-11(9-10)15(17)18/h2-4,9H,5-8H2,1H3
• InChI Key： RRFLFPDRTOJXTJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)[N+](=O)[O-])N1CCN(C)CC1

Computed Properties

• Exact Mass: 249.11134135g/mol
• Monoisotopic Mass: 249.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 69.4Ų

Additional information on (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone

Recent Advances in the Study of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone (CAS: 93185-61-6)

In recent years, (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone (CAS: 93185-61-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the most recent findings related to this compound, highlighting its significance in drug discovery and development.

A key area of investigation has been the synthesis and structural modification of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. These advancements have facilitated further pharmacological evaluations, enabling researchers to explore its potential as a lead compound in drug development.

Pharmacological studies have revealed that (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone exhibits notable activity against specific biological targets. Recent in vitro and in vivo experiments have demonstrated its efficacy in modulating key signaling pathways, suggesting potential applications in treating diseases such as cancer and neurological disorders. For instance, one study reported its inhibitory effects on certain kinase enzymes, which play a crucial role in cell proliferation and survival. These findings underscore the compound's potential as a therapeutic agent and warrant further investigation.

In addition to its pharmacological properties, the safety and toxicity profile of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone have been evaluated. Preliminary toxicological assessments indicate that the compound has a favorable safety margin, with minimal adverse effects observed at therapeutic doses. However, comprehensive preclinical studies are still needed to fully understand its pharmacokinetics and pharmacodynamics. These studies will be essential for advancing the compound into clinical trials and ensuring its suitability for human use.

Looking ahead, the research community is optimistic about the potential of (4-Methylpiperazin-1-yl)(3-nitrophenyl)methanone to address unmet medical needs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development. Future studies will likely focus on optimizing its formulation, enhancing its bioavailability, and identifying synergistic combinations with other therapeutic agents. As the body of evidence grows, this compound may emerge as a cornerstone in the development of next-generation pharmaceuticals.